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Introduction

MM-589 is a potent, cell-permeable, macrocyclic peptidomimetic inhibitor that specifically
targets the protein-protein interaction between WD repeat domain 5 (WDR5) and mixed-lineage
leukemia (MLL).[1][2][3][4] MLL1 (also known as KMT2A) is a histone methyltransferase that
plays a critical role in regulating gene expression through the methylation of histone H3 at
lysine 4 (H3K4). The interaction with WDRS5 is essential for MLL1's enzymatic activity.[1][3] In
certain types of acute leukemia, chromosomal translocations involving the MLL1 gene lead to
the production of oncogenic fusion proteins that drive leukemogenesis.[1][3] By binding to
WDRS5 with high affinity, MM-589 effectively blocks the WDR5-MLL interaction, leading to the
inhibition of MLL1 methyltransferase activity, suppression of target gene expression (such as
HOXA9 and MEIS1), and selective inhibition of cell growth in leukemia cells harboring MLL
translocations.[5][6][7]

These application notes provide detailed protocols for utilizing MM-589 in various cell culture-
based assays to assess its biological activity and mechanism of action.

Data Presentation: Quantitative Activity of MM-589

The following table summarizes the reported inhibitory concentrations (ICso) and binding
affinities of MM-589 from biochemical and cellular assays.
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Parameter Target/Cell Line ICso0 | Ki Value Reference
Binding Affinity WDRS5 Protein 0.90 nM (ICs0) [2][3]
WDRS5 Protein <1 nM (Ki) [3]

MLL H3K4
Enzyme Inhibition Methyltransferase 12.7 nM (ICso) [21[31[4]

(HMT) Activity

o MOLM-13 (Human

Cell Growth Inhibition 0.21 puM (ICso) [3]

AML, MLL-AF9)

MV4-11 (Human AML,

MLL-AF4)

0.25 pM (ICso)

[3]

HL-60 (Human AML,
MLL-WT)

8.6 UM (ICs0)

[3]

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the mechanism of action of MM-589 and a general workflow for

its evaluation in cell culture.
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Caption: Mechanism of action of MM-589.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-
techne.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15606097?utm_src=pdf-body-img
https://www.benchchem.com/product/b15606097?utm_src=pdf-custom-synthesis
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC
[pmc.ncbi.nlm.nih.gov]

o 3. medchemexpress.com [medchemexpress.com]

e 4. Discovery of a Highly Potent, Cell-Permeable Macrocyclic Peptidomimetic (MM-589)
Targeting the WD Repeat Domain 5 Protein (WDR5)-Mixed Lineage Leukemia (MLL)
Protein-Protein Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. merckmillipore.com [merckmillipore.com]
e 6. mdpi.com [mdpi.com]
o 7.researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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